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Compound of Interest

5-Chlorothiophene-2-sulfonic acid
Compound Name:
tert-butylamide

Cat. No.: B139688

Technical Guide: 5-Chlorothiophene-2-sulfonic
acid tert-butylamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 5-
Chlorothiophene-2-sulfonic acid tert-butylamide (CAS Number: 155731-14-9). The
information is compiled from various chemical supplier databases and computational
predictions.

Core Physical Properties

The physical characteristics of 5-Chlorothiophene-2-sulfonic acid tert-butylamide are
fundamental to its handling, storage, and application in research and development. Below is a
summary of the available data.
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Property Value Source/Method
Molecular Formula CsH12CINO2S2
Molecular Weight 253.77 g/mol

Physical Form

Off-white to orange powder or

Visual Inspection

crystals
Melting Point 52-58 °C Experimental
Boiling Point 349.1 £52.0 °C Predicted
Density 1.328 g/cm3 Predicted
pKa 11.53 +0.50 Predicted
Solubility No data available

Room temperature, in a dark, ) )
Storage ) Supplier Recommendation
inert atmosphere

Note: Boiling point, density, and pKa values are based on computational predictions and have
not been experimentally verified.

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 5-
Chlorothiophene-2-sulfonic acid tert-butylamide are not readily available in the public
domain. Standard laboratory procedures for determining melting point (e.g., using a melting
point apparatus), boiling point (e.g., using distillation under reduced pressure for high-boiling
compounds), and solubility (e.g., by gravimetric analysis of saturated solutions) would be
applicable.

Synthesis Workflow

5-Chlorothiophene-2-sulfonic acid tert-butylamide can be synthesized through the reaction
of 5-chlorothiophene-2-sulfonyl chloride with tert-butylamine. This reaction is a common
method for the formation of sulfonamides.
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Caption: Synthesis of 5-Chlorothiophene-2-sulfonic acid tert-butylamide.

This compound also serves as a precursor in the synthesis of other molecules. For instance, it
is a reactant in the preparation of 3-amino-N-tert-butyl-5-chlorothiophene-2-sulfonamide.
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Caption: Role as a synthetic precursor.

« To cite this document: BenchChem. [5-Chlorothiophene-2-sulfonic acid tert-butylamide
physical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139688#5-chlorothiophene-2-sulfonic-acid-tert-
butylamide-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b139688?utm_src=pdf-body-img
https://www.benchchem.com/product/b139688?utm_src=pdf-body
https://www.benchchem.com/product/b139688?utm_src=pdf-body-img
https://www.benchchem.com/product/b139688#5-chlorothiophene-2-sulfonic-acid-tert-butylamide-physical-properties
https://www.benchchem.com/product/b139688#5-chlorothiophene-2-sulfonic-acid-tert-butylamide-physical-properties
https://www.benchchem.com/product/b139688#5-chlorothiophene-2-sulfonic-acid-tert-butylamide-physical-properties
https://www.benchchem.com/product/b139688#5-chlorothiophene-2-sulfonic-acid-tert-butylamide-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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